Cas no 1376038-59-3 (3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride)

• Product Name: 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride
• CAS No: 1376038-59-3
• MF: C₁₁H₂₄ClNO
• MW: 221.767362594604
• CID: 4594812
• PubChem ID: 71755574
• Update Time: 2025-10-29

3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride

• Inchi： 1S/C11H23NO.ClH/c1-5-11(6-2)9(12-4)8-10(11)13-7-3;/h9-10,12H,5-8H2,1-4H3;1H
• InChI Key： JKIRMFRWTCKVQZ-UHFFFAOYSA-N
• SMILES： C(C1(C(NC)CC1OCC)CC)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride

Introduction to 3-Ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine Hydrochloride (CAS No. 1376038-59-3)

3-Ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride (CAS No. 1376038-59-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclobutylamine and features a unique combination of functional groups that contribute to its distinct chemical and biological properties.

The structure of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride consists of a cyclobutane ring substituted with an ethoxy group, two ethyl groups, and a methylamino group. The presence of these functional groups imparts specific reactivity and solubility characteristics, making it a valuable compound for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride. One notable area of research is its interaction with neurotransmitter systems, particularly its affinity for serotonin receptors. Serotonin receptors play a crucial role in regulating mood, sleep, and other physiological processes. Preliminary findings suggest that this compound may have selective serotonin receptor modulating properties, which could be beneficial in the treatment of mood disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride has also been investigated for its effects on other neurotransmitter systems. For instance, it has shown moderate affinity for dopamine receptors, which are involved in reward and motivation pathways. This dual action on serotonin and dopamine receptors may offer a broader therapeutic profile for addressing complex psychiatric conditions.

The pharmacokinetic properties of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride have been studied to understand its behavior in biological systems. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolic stability and low potential for drug-drug interactions make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are promising and warrant further investigation in larger patient populations.

Beyond its therapeutic applications, 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride has also been explored as a tool compound in basic research. Its unique chemical structure allows researchers to probe the structure-function relationships of neurotransmitter receptors and gain insights into the molecular mechanisms underlying various neurological disorders.

In conclusion, 3-Ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine hydrochloride (CAS No. 1376038-59-3) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.